6-Bromo-4-methoxyquinazoline
Overview
Description
6-Bromo-4-methoxyquinazoline is a compound classified as a heterocyclic organic compound with a quinazoline structure. It has a CAS Number of 915924-79-7 and a molecular weight of 239.07 .
Molecular Structure Analysis
The molecular structure of 6-Bromo-4-methoxyquinazoline is represented by the linear formula C9H7BrN2O . The InChI code for this compound is 1S/C9H7BrN2O/c1-13-9-7-4-6 (10)2-3-8 (7)11-5-12-9/h2-5H,1H3 .Physical And Chemical Properties Analysis
6-Bromo-4-methoxyquinazoline is a solid at room temperature . It has a molecular weight of 239.07 and a density of 1.6±0.1 g/cm3 . The boiling point is 344.4±22.0 °C at 760 mmHg .Scientific Research Applications
- Anticancer Properties : 6-Bromo-4-methoxyquinazoline exhibits potential as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis .
- Kinase Inhibitor : Quinazoline derivatives, including 6-Bromo-4-methoxyquinazoline, often act as kinase inhibitors. They target specific kinases involved in cell signaling pathways, making them valuable for drug discovery .
- Neuroprotective Effects : Quinazolines have been investigated for their neuroprotective properties. 6-Bromo-4-methoxyquinazoline may play a role in preserving neuronal health and preventing neurodegenerative diseases .
- Enzyme Inhibition : Researchers have studied quinazolines as enzyme inhibitors. 6-Bromo-4-methoxyquinazoline could potentially inhibit specific enzymes, affecting cellular processes .
- Organic Semiconductors : Quinazoline-based compounds have been explored for their use in organic electronic devices. Their unique electronic properties make them suitable for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs) .
- Pesticide Development : Quinazolines have been investigated as potential pesticides. Their structural features may allow for selective targeting of pests while minimizing harm to beneficial organisms .
- Analytical Reagents : Researchers have used quinazolines as reagents in analytical methods. 6-Bromo-4-methoxyquinazoline could find applications in detecting specific analytes or as part of chemical assays .
Medicinal Chemistry and Drug Development
Neuroscience and Neuroprotection
Chemical Biology and Enzyme Modulation
Materials Science and Organic Electronics
Agricultural Chemistry and Pest Control
Analytical Chemistry and Method Development
Safety and Hazards
The safety information for 6-Bromo-4-methoxyquinazoline includes several hazard statements: H302-H315-H319-H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes .
properties
IUPAC Name |
6-bromo-4-methoxyquinazoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O/c1-13-9-7-4-6(10)2-3-8(7)11-5-12-9/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCWYBXFJOPLSQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC2=C1C=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20650884 | |
Record name | 6-Bromo-4-methoxyquinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20650884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-4-methoxyquinazoline | |
CAS RN |
915924-79-7 | |
Record name | 6-Bromo-4-methoxyquinazoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20650884 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.